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Compound of Interest

Compound Name: 4-Hydroxyisophthalonitrile

Cat. No.: B041444

Essential Safety and Handling Guide for 4-
Hydroxyisophthalonitrile

Disclaimer: This document provides guidance on personal protective equipment and handling
procedures for 4-hydroxy-2,5,6-trichloroisophthalonitrile in a laboratory setting. This information
is intended for trained research, scientific, and drug development professionals. Always consult
the most recent Safety Data Sheet (SDS) from your supplier and adhere to all institutional and
local regulations.

Hazard Identification and Toxicological Summary

4-Hydroxy-2,5,6-trichloroisophthalonitrile (a metabolite of the fungicide Chlorothalonil) is a
hazardous chemical that requires careful handling to minimize exposure risks.[1][2][3][4] The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following hazard statements based on notifications to the ECHA C&L Inventory.[1]

Hazard Class GHS Code Hazard Statement

Acute Toxicity, Oral H301 Toxic if swallowed[1]

N o May cause damage to organs
Specific Target Organ Toxicity,
H373 through prolonged or repeated
Repeated Exposure
exposure[1]
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Given that this compound is a metabolite of Chlorothalonil, it is prudent to consider the hazards
associated with the parent compound, which include being fatal if inhaled, causing serious eye
damage, causing skin irritation and potential allergic reactions, and being a suspected
carcinogen.[5]

Personal Protective Equipment (PPE) Plan

A comprehensive PPE plan is critical to prevent exposure. The following table outlines the
minimum required PPE for handling 4-Hydroxy-2,5,6-trichloroisophthalonitrile.

Task

EyelFace
Protection

Skin Protection

Respiratory
Protection

Storage & Transport
(within lab)

Safety glasses with

side shields

Lab coat, Nitrile

gloves (single pair)

Not required if
container is sealed

Weighing & Transfer
(Solid)

Chemical safety
goggles or a face
shield worn over

safety glasses[6]

Chemical-resistant lab
coat, Double-layered

nitrile gloves

Work within a certified

chemical fume hood

Solution Preparation &

Handling

Chemical safety
goggles or a face
shield worn over

safety glasses[6]

Chemical-resistant lab
coat, Double-layered

nitrile gloves

Work within a certified

chemical fume hood

Equipment Cleaning &
Decontamination

Chemical safety

goggles

Chemical-resistant
apron over lab coat,
Heavy-duty nitrile or
butyl rubber gloves

Work within a certified
chemical fume hood

or well-ventilated area

Spill Cleanup

Chemical safety
goggles and face
shield

Chemical-resistant
suit or coveralls,
Double-layered nitrile
gloves, Chemical-

resistant boots

Air-purifying respirator
with appropriate
cartridges (if outside a

fume hood)

Key PPE Specifications:
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Gloves: Always wear chemical-resistant gloves, such as nitrile.[7][8] For tasks with a higher
risk of splashes or prolonged contact, wearing two pairs of gloves (double-gloving) is
recommended. Change gloves every 30-60 minutes or immediately if they become
contaminated.[6]

Eye Protection: Safety glasses alone are insufficient. Use snug-fitting chemical safety
goggles or a full-face shield to protect against splashes.[6]

Protective Clothing: Wear a long-sleeved, closed-front lab coat. For larger quantities or tasks
with a high splash potential, a chemical-resistant apron or suit should be worn.

Respiratory Protection: All work with solid or solutions of 4-Hydroxy-2,5,6-
trichloroisophthalonitrile must be performed within a certified chemical fume hood to
minimize inhalation risk.

Operational Plan: Step-by-Step Handling Procedure

This procedural guidance ensures a safe workflow from preparation to decontamination.

A. Preparation and Engineering Controls:

Review Safety Information: Before starting any work, thoroughly read the Safety Data Sheet
(SDS) for 4-Hydroxy-2,5,6-trichloroisophthalonitrile.

Designate Work Area: Cordon off and label a specific area for handling the chemical,
preferably within a chemical fume hood.

Verify Fume Hood Function: Ensure the chemical fume hood is operational and has a current
certification.

Assemble Materials: Gather all necessary equipment, including glassware, utensils, and pre-
labeled waste containers, and place them inside the fume hood.

Emergency Equipment Check: Confirm that a safety shower and eyewash station are
accessible and unobstructed.[9]

B. Handling and Solution Preparation:
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e Don PPE: Put on all required PPE as specified in the table above before entering the
designated work area.

e Weighing the Compound:
o Perform all weighing operations on a tared weigh paper or container within the fume hood.
o Use dedicated spatulas and tools. Avoid creating dust.
o Close the primary container immediately after dispensing the required amount.
e Preparing Solutions:
o Add the weighed solid to the solvent in a suitable container (e.g., flask, beaker).
o Ensure the solvent is added slowly to avoid splashing.
o If heating or agitation is required, ensure the setup is secure within the fume hood.
e Post-Handling:

o After handling, wipe down the spatula and any surfaces with a damp cloth before
removing them from the fume hood. Dispose of the cloth in the solid hazardous waste
container.

C. Decontamination:

« Equipment: All non-disposable equipment (glassware, stir bars, etc.) should be
decontaminated by rinsing with a suitable solvent (e.g., acetone) three times. The rinsate
must be collected as hazardous liquid waste.

o Work Surfaces: Wipe down the interior surfaces of the fume hood with an appropriate
cleaning agent after each use.

» PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by gown/apron, face shield/goggles, and any other protective gear. Always wash
hands thoroughly with soap and water after removing PPE.[9]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://ruixibiotech.com/file/photo/1716967346.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency and First Aid Plan

Immediate and appropriate response is crucial in case of an exposure.

Exposure Route First Aid Procedure

Immediately remove contaminated clothing.
Skin Contact Rinse the affected skin area with plenty of soapy

water.[9] Seek immediate medical attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.[5]

[9] Seek immediate medical attention.

Move the person to fresh air.[9] If the person is
Inhalation not breathing, give artificial respiration. Seek

immediate medical attention.

Rinse mouth with water.[9] Do NOT induce
Ingestion vomiting. Seek immediate medical attention and

show the SDS to the medical professional.

Spill Response:

o Evacuate: Alert others in the area and evacuate if the spill is large or outside of a
containment area.

o Contain: If safe to do so, prevent the spread of the spill using absorbent materials. For solid
spills, gently cover with a wet cloth or absorbent pads to avoid generating dust.[9]

o Clean-Up: Wear appropriate PPE (including respiratory protection if necessary). Collect the
spilled material and absorbents into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan
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All waste generated from handling 4-Hydroxy-2,5,6-trichloroisophthalonitrile is considered
hazardous.

e Segregate Waste: Use separate, clearly labeled, and sealed containers for:

o Solid Waste: Unused chemical, contaminated gloves, weigh papers, absorbent materials,
and other contaminated disposables.

o Liquid Waste: Contaminated solvents, reaction mixtures, and rinsates from
decontamination.

» Container Management: Keep waste containers closed except when adding waste. Store
waste containers in a designated secondary containment area.

» Final Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office. Do not dispose of this chemical down the drain or in
regular trash. Incineration at a licensed facility is the recommended disposal method for
chlorinated pesticides and related compounds.[10]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 4-Hydroxyisophthalonitrile
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Caption: Safe handling workflow for 4-Hydroxy-2,5,6-trichloroisophthalonitrile.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b041444?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b041444?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2_5_6-trichloroisophthalonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2_5_6-trichloroisophthalonitrile
https://www.inchem.org/documents/ehc/ehc/ehc183.htm
https://apps.who.int/pesticide-residues-jmpr-database/pesticide?name=CHLOROTHALONIL%20Metabolite%20SDS-3701%20%284-HYDROXY-2%2C5%2C6-TRICHLOROISOPHTHALONITRILE%29
https://hmdb.ca/metabolites/HMDB0240624
https://hmdb.ca/metabolites/HMDB0240624
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-CHLOROTHALONIL-720-FUNGICIDE.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.spi.com/13-flock-lined-chlorinated-nitrile-gloves-mgc170
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://ruixibiotech.com/file/photo/1716967346.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b041444#personal-protective-equipment-for-handling-4-hydroxyisophthalonitrile
https://www.benchchem.com/product/b041444#personal-protective-equipment-for-handling-4-hydroxyisophthalonitrile
https://www.benchchem.com/product/b041444#personal-protective-equipment-for-handling-4-hydroxyisophthalonitrile
https://www.benchchem.com/product/b041444#personal-protective-equipment-for-handling-4-hydroxyisophthalonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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